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Compound of Interest

Compound Name: 6-Chloroindole

Cat. No.: B017816

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 6-
chloroindole, a heterocyclic compound utilized in various research and development
applications, particularly in the synthesis of pharmaceutical agents. Due to its chemical
properties, a thorough understanding of its hazard profile and proper handling procedures is
crucial to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

6-Chloroindole is classified as a hazardous substance. All personnel handling this compound
must be fully aware of its potential health effects.

GHS Hazard Statements:

e H315: Causes skin irritation.[1][2][3][4]
o H319: Causes serious eye irritation.[1]
o H335: May cause respiratory irritation.
Signal Word: Warning

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below, outlining measures to prevent exposure and ensure appropriate responses in case
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of accidental contact.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-chloroindole is presented in the
table below. This information is essential for safe storage, handling, and experimental design.

Property Value Reference
Molecular Formula CsHsCIN

Molecular Weight 151.59 g/mol

Appearance Solid, powder

Melting Point 87-90 °C

Solubility Soluble in ethanol (50 mg/mL)

CAS Number 17422-33-2

Toxicological Information

Detailed toxicological data for 6-chloroindole is not extensively available. However, based on
its classification, it is known to be an irritant to the skin, eyes, and respiratory system.
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Toxicity Endpoint

Result

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

Causes skin irritation

Serious Eye Damage/Irritation

Causes serious eye irritation

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation

Experimental Protocols

While specific, detailed experimental protocols for the safety assessment of 6-chloroindole are

not publicly available, the following generalized procedures are based on standard laboratory

practices for handling hazardous chemicals and are derived from the safety data sheets.

General Handling Protocol

This protocol outlines the essential steps for safely handling 6-chloroindole in a laboratory

setting.
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Caption: General workflow for handling 6-chloroindole.
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Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

Spill of 6-Chloroindole Occurs

:

Evacuate the immediate area.

:

Ensure adequate ventilation.

:

Wear appropriate PPE
(gloves, goggles, respirator).

:

Contain the spill with an
inert absorbent material.

'

Carefully collect the absorbed
material into a sealed container.

:

Clean the spill area with soap
and water.

:

Dispose of waste according to
institutional guidelines.
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Caption: Protocol for responding to a 6-chloroindole spill.

Safety and Handling Precautions

Adherence to the following precautions is mandatory when working with 6-chloroindole.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate
or if dust is generated.

Engineering Controls

o Work in a well-ventilated area, preferably a chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.

Safe Handling Practices

e Avoid contact with skin and eyes.
e Avoid breathing dust or vapors.
» Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

First Aid Measures

In the event of exposure, follow these first aid procedures and seek immediate medical
attention.
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Caption: Decision tree for first aid in case of exposure.
Detailed First Aid Procedures:

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.
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e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Fire Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.

o Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,
nitrogen oxides, and hydrogen chloride gas may be formed.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from heat and sources of ignition.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the chemical to enter drains.

This guide is intended to provide essential safety information for trained professionals. It is not
a substitute for a comprehensive risk assessment, which should be conducted before any new
or modified procedure involving 6-chloroindole. Always refer to the most current Safety Data

Sheet (SDS) for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Chloroindole: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017816#6-chloroindole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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